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Compound of Interest

Compound Name: Ethyl 4-acetylbenzoate

Cat. No.: B126464

This technical guide provides a comprehensive overview of ethyl 4-acetylbenzoate, a key
organic compound utilized in various research and development applications. This document
details its chemical identity, physicochemical properties, and a standard protocol for its
synthesis, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Structure

Ethyl 4-acetylbenzoate is an aromatic compound containing both an ester and a ketone
functional group. These features make it a versatile intermediate in organic synthesis.

IUPAC Name: ethyl 4-acetylbenzoate[1]

e Synonyms: 4-Acetylbenzoic acid ethyl ester, 4-Ethoxycarbonylacetophenone, Ethyl p-
acetylbenzoate[2][3][4][5]

e CAS Number: 38430-55-6[2][3][6]
e Molecular Formula: C11H1203[2][3][5]
e Molecular Weight: 192.21 g/mol [3][5]

The chemical structure of ethyl 4-acetylbenzoate consists of a benzene ring substituted with
an ethyl ester group and an acetyl group at the para (1,4) positions.

Chemical Structure:
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Physicochemical Properties

A summary of the key physicochemical properties of ethyl 4-acetylbenzoate is presented in
the table below. This data is essential for its handling, application in reactions, and purification.

Property Value Reference

White to beige crystalline

Appearance sowder [2][3]
Melting Point 55-57 °C [21[31[7]
Boiling Point 310 °C at 760 mmHg [21[31[7]
Density 1.096 g/cm? [21[7]
Flash Point 135.8 °C [21[7]
Refractive Index 1.512 [2][7]

B Slightly soluble in Chloroform
Solubility [2][3]
and Ethyl Acetate

Vapor Pressure 0.000617 mmHg at 25°C [21[7]

Experimental Protocol: Synthesis of Ethyl 4-
acetylbenzoate

The following protocol describes the synthesis of ethyl 4-acetylbenzoate via the Fischer
esterification of 4-acetylbenzoic acid with ethanol, using sulfuric acid as a catalyst.[3]

Materials:

4-acetylbenzoic acid

Ethanol

Concentrated Sulfuric Acid (H2SOa)

Ethyl acetate
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» Saturated brine solution

¢ Anhydrous Sodium Sulfate (Na2S0a4)
o Petroleum ether

Procedure:

e To a solution of 4-acetylbenzoic acid (1000 g, 6.1 mol) in ethanol (2 L), slowly add
concentrated H2SOa4 (10 mL) at O °C.

e Reflux the mixture at 80 °C for 3 hours.

* Remove the solvent under vacuum.

o Extract the residue with ethyl acetate.

o Wash the organic layer with saturated brine.

» Dry the organic layer over anhydrous Na2SOa.
« Filter the mixture and concentrate the filtrate.

» Purify the residue by chromatography using a mixture of petroleum ether and ethyl acetate
(10:1) to yield ethyl 4-acetylbenzoate as a white solid.[9]

Spectroscopic Data

IH NMR spectroscopy is a critical analytical technique for the structural confirmation of ethyl 4-
acetylbenzoate.

« 'H NMR (CDCls, 600 MHz) &: 8.11 (d, J = 7.6 Hz, 2H), 7.99 (d, J = 7.7 Hz, 2H), 4.39 (q, J =
7.0 Hz, 2H), 2.63 (s, 3H), 1.40 (t, J = 7.1 Hz, 3H).[9]

e Mass Spectrum (ESI, m/z): 193.1 [M+H]*.[9]

Visualization of the Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of ethyl 4-acetylbenzoate.
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Caption: Workflow for the synthesis of ethyl 4-acetylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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